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Compound of Interest

Compound Name: Glimy

Cat. No.: B15185027 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Glimy, a brand name for the sulfonylurea compound Glimepiride. Adherence to

these procedures is essential to minimize environmental impact and ensure a safe laboratory

environment.

Chemical and Safety Data Overview
Glimy, chemically known as Glimepiride, is a white to yellowish-white crystalline powder. While

stable under normal conditions, it is sensitive to moisture. A summary of its key chemical and

physical properties is provided in the table below for easy reference.

Property Value

Chemical Name

1-[[p-[2-(3-ethyl-4-methyl-2-oxo-3-pyrroline-1-

carboxamido)ethyl]phenyl]sulfonyl]-3-(trans-4-

methylcyclohexyl)urea

Molecular Formula C24H34N4O5S

Molecular Weight 490.62 g/mol

Appearance White to yellowish-white crystalline powder

Solubility Practically insoluble in water
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Safety Precautions: Before handling Glimy, it is imperative to consult the Safety Data Sheet

(SDS). Key hazards include:

Health Hazards: Harmful if swallowed, may cause skin and eye irritation, and is suspected of

damaging fertility or the unborn child.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Waste Classification
Under the Resource Conservation and Recovery Act (RCRA), Glimy (Glimepiride) is not

classified as a P-listed or U-listed hazardous waste by the Environmental Protection Agency

(EPA). However, it is considered a non-RCRA hazardous pharmaceutical waste. This

classification dictates that while it is not subject to the most stringent hazardous waste

regulations, it still requires special disposal methods to prevent environmental contamination.

Improper disposal, such as drain disposal, is not permitted.

Step-by-Step Disposal Procedure
The recommended method for the disposal of non-RCRA hazardous pharmaceutical waste is

incineration. This ensures the complete destruction of the active pharmaceutical ingredient.

For Unused or Expired Glimy (Solid Form):

Segregation: Do not mix Glimy with other chemical waste. It should be segregated as a non-

RCRA pharmaceutical waste.

Containerization: Place the solid Glimy waste into a clearly labeled, dedicated waste

container for "non-RCRA pharmaceutical waste for incineration." These containers are often

white with blue lids.

Labeling: The container must be clearly labeled with the words "Non-RCRA Pharmaceutical

Waste for Incineration" and should identify the contents (i.e., "Glimy/Glimepiride waste").

Storage: Store the sealed container in a designated, secure area for hazardous and

chemical waste, away from general laboratory traffic.
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Disposal: Arrange for pickup and disposal by a licensed and certified hazardous waste

management company that handles pharmaceutical waste incineration.

For Glimy-Contaminated Labware (e.g., gloves, weigh boats, wipes):

Segregation: All disposable materials that have come into direct contact with Glimy should

be considered contaminated and must be segregated from regular trash.

Containerization: Place these items into the same dedicated "non-RCRA pharmaceutical

waste for incineration" container as the solid waste.

Disposal: Follow the same storage and disposal procedures as for the solid Glimy waste.

For Spills:

Control and Containment: Restrict access to the spill area.

Cleanup: Use a dry cleanup method to avoid generating dust. Carefully sweep the spilled

Glimy powder into a suitable container. Do not use water to clean up spills, as this can

increase the risk of environmental dispersal.

Disposal of Cleanup Materials: All materials used for spill cleanup (e.g., absorbent pads,

wipes, contaminated PPE) must be disposed of as non-RCRA pharmaceutical waste for

incineration.

Experimental Protocols Cited
This guidance is based on standard laboratory safety protocols and an extensive review of

Safety Data Sheets for Glimepiride and general guidelines for pharmaceutical waste disposal

from regulatory bodies such as the Environmental Protection Agency (EPA). No specific

experimental protocols are cited as this document provides operational and disposal plans.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Glimy, the following diagram illustrates the

decision-making and handling process.
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Glimy (Glimepiride) Disposal Workflow

Glimy Waste Generated
(Solid, Contaminated Labware, Spill Debris)

Is it a P-listed or U-listed
RCRA Hazardous Waste?

No (Non-RCRA Pharmaceutical Waste) Yes

Segregate as 'Non-RCRA
Pharmaceutical Waste'

Place in a Designated Container
(e.g., White with Blue Lid)

Label Container:
'For Incineration'

Store in a Secure
Waste Accumulation Area

Arrange for Pickup by a
Licensed Waste Management Vendor

Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Glimy waste.
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To cite this document: BenchChem. [Proper Disposal of Glimy (Glimepiride) in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185027#glimy-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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